Cas no 196090-01-4 (Cyclohexane,1-isocyanato-4-methoxy-)

• Product Name: Cyclohexane,1-isocyanato-4-methoxy-
• CAS No: 196090-01-4
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 116880
• PubChem ID: 22250899
• Update Time: 2025-04-18

Cyclohexane,1-isocyanato-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane,1-isocyanato-4-methoxy-
• Cyclohexane, 1-isocyanato-4-methoxy- (9CI)
• SCHEMBL4054600
• 196090-01-4
• 1-isocyanato-4-methoxycyclohexane
• SCHEMBL4044601

• Inchi： 1S/C8H13NO2/c1-11-8-4-2-7(3-5-8)9-6-10/h7-8H,2-5H2,1H3
• InChI Key： MVIXGCMOVSFUBO-UHFFFAOYSA-N
• SMILES： O(C)C1CCC(CC1)N=C=O

Computed Properties

• Exact Mass: 155.09469
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates